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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzenemethanol

Cat. No.: B1266085 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
2-Amino-4-nitrobenzenemethanol is a versatile organic compound that holds significant

potential as a precursor in the synthesis of a variety of dyes and pigments.[1][2] Its aromatic

structure, featuring an amine group, a nitro group, and a hydroxymethyl group, provides a

unique combination of functionalities that can be exploited to create novel colorants with

specific properties. The primary application of 2-Amino-4-nitrobenzenemethanol in this

context is as a diazo component in the synthesis of azo dyes.[3]

The synthesis of azo dyes is a well-established and widely used method in the chemical

industry, valued for its reliability and the vast range of colors that can be produced.[4] The

general process involves two main steps: diazotization of a primary aromatic amine, followed

by a coupling reaction with an electron-rich aromatic compound, such as a phenol or an aniline

derivative.[3] In this process, 2-Amino-4-nitrobenzenemethanol serves as the primary

aromatic amine.

The presence of the electron-withdrawing nitro group on the benzene ring of 2-Amino-4-
nitrobenzenemethanol is expected to enhance the electrophilicity of the resulting diazonium

salt. This increased reactivity can lead to more efficient coupling reactions.[5] Furthermore, the

hydroxymethyl group offers a potential site for further chemical modification of the final dye

molecule, which could be used to alter its solubility, binding affinity to substrates, or other
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physicochemical properties. This makes dyes derived from 2-Amino-4-nitrobenzenemethanol
interesting candidates for applications in textiles, printing, and potentially as functional dyes in

biomedical research and diagnostics.

Physicochemical Properties of 2-Amino-4-
nitrobenzenemethanol
A summary of the key physicochemical properties of 2-Amino-4-nitrobenzenemethanol is
presented in Table 1. This information is crucial for the planning and execution of synthetic

procedures.

Property Value Reference

Synonyms

2-Amino-4-nitrobenzyl alcohol,

(2-amino-4-

nitrophenyl)methanol

[1]

Molecular Formula C₇H₈N₂O₃ [1]

Molecular Weight 168.15 g/mol [1][2]

Appearance Solid [1]

Purity 97% (typical) [1]

Proposed Synthesis of an Azo Dye from 2-Amino-4-
nitrobenzenemethanol
This section outlines a proposed synthesis of a novel azo dye using 2-Amino-4-
nitrobenzenemethanol as the diazo component and N,N-dimethylaniline as the coupling

component. The resulting dye, named for the purpose of this protocol as "DNB-DMAA" (4-((4-

(hydroxymethyl)-3-nitrophenyl)diazenyl)-N,N-dimethylaniline), is expected to exhibit a distinct

color due to the extended conjugation of the azo bridge between the two aromatic rings.

Table 2: Proposed Reaction Parameters and Expected Data for DNB-DMAA Synthesis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA005LWS/78468-34-5/2-amino-4-nitrobenzenemethanol/
https://cymitquimica.com/products/IN-DA005LWS/78468-34-5/2-amino-4-nitrobenzenemethanol/
https://cymitquimica.com/products/IN-DA005LWS/78468-34-5/2-amino-4-nitrobenzenemethanol/
https://pubchem.ncbi.nlm.nih.gov/compound/54198
https://cymitquimica.com/products/IN-DA005LWS/78468-34-5/2-amino-4-nitrobenzenemethanol/
https://cymitquimica.com/products/IN-DA005LWS/78468-34-5/2-amino-4-nitrobenzenemethanol/
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/product/b1266085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Reactant 1 (Diazo) 2-Amino-4-nitrobenzenemethanol

Reactant 2 (Coupling) N,N-dimethylaniline

Molar Ratio (Diazo:Coupling) 1:1

Proposed Solvent Water, Hydrochloric Acid, Acetic Acid

Reaction Temperature 0-5 °C (Diazotization), 0-5 °C (Coupling)

Expected Yield 75-85% (Hypothetical)

Expected λmax 450-480 nm (in Ethanol) (Hypothetical)

Expected Color Deep Red / Violet (Hypothetical)

Experimental Protocols
The following are detailed, generalized protocols for the synthesis of an azo dye using 2-
Amino-4-nitrobenzenemethanol. These protocols are based on well-established procedures

for azo dye synthesis and may require optimization for specific applications.[6]

Protocol 1: Diazotization of 2-Amino-4-
nitrobenzenemethanol
This protocol describes the conversion of 2-Amino-4-nitrobenzenemethanol into its

corresponding diazonium salt.

Materials:

2-Amino-4-nitrobenzenemethanol (1.68 g, 0.01 mol)

Concentrated Hydrochloric Acid (3 mL)

Distilled Water

Sodium Nitrite (0.76 g, 0.011 mol)

Ice bath
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Magnetic stirrer and stir bar

Beakers and Erlenmeyer flasks

Procedure:

In a 100 mL beaker, suspend 1.68 g of 2-Amino-4-nitrobenzenemethanol in 20 mL of

distilled water.

While stirring, slowly add 3 mL of concentrated hydrochloric acid. The mixture may warm up

slightly.

Cool the mixture to 0-5 °C in an ice bath with continuous stirring. A fine suspension of the

amine hydrochloride may form.

In a separate 50 mL beaker, dissolve 0.76 g of sodium nitrite in 5 mL of cold distilled water.

Slowly add the sodium nitrite solution dropwise to the cooled amine hydrochloride

suspension over a period of 10-15 minutes. Maintain the temperature of the reaction mixture

between 0 and 5 °C.

After the addition is complete, continue stirring the mixture in the ice bath for another 20-30

minutes to ensure the diazotization is complete. The resulting solution contains the

diazonium salt and should be used immediately in the next step.

Protocol 2: Azo Coupling with N,N-dimethylaniline
This protocol describes the reaction of the diazonium salt with N,N-dimethylaniline to form the

azo dye.

Materials:

Diazonium salt solution (from Protocol 1)

N,N-dimethylaniline (1.21 g, 0.01 mol)

Glacial Acetic Acid (10 mL)
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Sodium Hydroxide solution (10% w/v)

Ice bath

Büchner funnel and filter paper

Magnetic stirrer and stir bar

Procedure:

In a 250 mL beaker, dissolve 1.21 g of N,N-dimethylaniline in 10 mL of glacial acetic acid.

Cool this solution to 0-5 °C in an ice bath with stirring.

Slowly, and with vigorous stirring, add the cold diazonium salt solution (from Protocol 1) to

the cooled N,N-dimethylaniline solution.

A colored precipitate of the azo dye should form immediately.

Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the coupling

reaction goes to completion.

Slowly neutralize the reaction mixture by adding 10% sodium hydroxide solution until the pH

is approximately 7-8. This will precipitate the dye fully.

Collect the solid dye by vacuum filtration using a Büchner funnel.

Wash the crude dye with cold distilled water to remove any unreacted salts.

Dry the purified dye in a desiccator or a low-temperature oven.

The final product can be further purified by recrystallization from a suitable solvent, such as

ethanol.

Visualizations
To better illustrate the processes described, the following diagrams are provided.
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Caption: Experimental workflow for the synthesis of an azo dye from 2-Amino-4-
nitrobenzenemethanol.
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Caption: Generalized reaction scheme for the synthesis of an azo dye.

Conclusion
2-Amino-4-nitrobenzenemethanol presents itself as a promising, albeit currently under-

explored, precursor for the synthesis of novel azo dyes and pigments. The synthetic protocols

provided herein, based on established chemical principles, offer a solid foundation for

researchers to begin exploring the potential of this compound. The unique combination of

functional groups in the 2-Amino-4-nitrobenzenemethanol molecule opens up possibilities for

creating a new generation of colorants with tailored properties for a wide array of applications,

from traditional dyeing to advanced functional materials. Further research and optimization of

the reaction conditions are encouraged to fully elucidate the potential of this versatile chemical

building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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